Cas no 2680648-03-5 (3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid)

• Product Name: 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid
• CAS No: 2680648-03-5
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5647335
• PubChem ID: 165912073
• Update Time: 2025-06-13

3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680648-03-5
• 3-[(6-methylpyridin-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• EN300-28281716
• 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

• Inchi： 1S/C13H16N2O4/c1-3-9-19-13(18)15(8-7-12(16)17)11-6-4-5-10(2)14-11/h3-6H,1,7-9H2,2H3,(H,16,17)
• InChI Key： ZTRMMATXOAPPHQ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CC=C(C)N=1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.7Ų

Additional information on 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid

Introduction to 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic Acid (CAS No. 2680648-03-5)

3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680648-03-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine ring, an ester group, and an amide functionality. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The 6-methylpyridin-2-yl moiety in the molecular structure is particularly noteworthy, as it introduces aromaticity and potential hydrogen bonding capabilities. Pyridine derivatives are well-documented for their role in various biological processes, and modifications at the 6-position, such as the introduction of a methyl group, can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. This feature makes 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid a promising candidate for further exploration in the development of novel therapeutic agents.

The (prop-2-en-1-yloxy)carbonylaminopropanoic acid portion of the molecule adds another layer of complexity, incorporating both an ester and an amide group. These functional groups are frequently employed in medicinal chemistry due to their ability to modulate bioactivity through various interactions with biological targets. The ester group, in particular, can be hydrolyzed under physiological conditions, releasing a carboxylic acid that may participate in further chemical modifications or biological interactions. The amide functionality, on the other hand, provides a site for hydrogen bonding and can enhance the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies have shown that compounds with similar structural motifs to 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid exhibit potential activity against various enzymes and receptors involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. These findings highlight the compound's potential as a lead structure for drug development.

In particular, the 6-methylpyridin-2-yl substituent has been identified as a key pharmacophore in several FDA-approved drugs, contributing to their efficacy and selectivity. By leveraging this motif, researchers aim to design molecules that can interact with specific biological pathways in a highly targeted manner. The (prop-2-en-1-yloxy)carbonylaminopropanoic acid moiety further enhances this potential by providing additional interaction points with biological targets, such as proteases and kinases.

The synthesis of 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and enzymatic catalysis have been employed to construct the desired framework with high precision. These advancements have not only improved the yield and purity of the compound but also opened up new avenues for its functionalization and derivatization.

One of the most exciting aspects of this compound is its potential application in modulating inflammatory responses. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Studies have demonstrated that pyridine derivatives can interfere with key inflammatory signaling pathways by inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both an ester and an amide group in 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid suggests that it may exhibit dual inhibitory activity against these enzymes, making it a promising candidate for therapeutic intervention.

Additionally, the compound's structural features make it an attractive scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often overexpressed or mutated in cancer cells. By designing molecules that selectively inhibit specific kinases, researchers can disrupt abnormal signaling cascades that drive tumor growth and progression. The 6-methylpyridin-2-yl moiety has been shown to interact with ATP-binding pockets of kinases, while the (prop-2-en-1-yloxy)carbonylaminopropanoic acid portion can provide additional binding interactions through hydrogen bonding or hydrophobic effects.

The pharmacokinetic properties of 3-(6-methylpyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminopropanoic acid are also of great interest. Factors such as solubility, metabolic stability, and bioavailability are critical determinants of a drug's efficacy and safety. Computational modeling has been used to predict these properties based on the compound's structure. Preliminary simulations suggest that modifications to the ester group could enhance solubility while maintaining metabolic stability. Such insights are invaluable for optimizing drug candidates before they enter preclinical testing.

Preclinical studies have begun to explore the potential therapeutic applications of 3-(6-methylpyridin - 2 - yl)(prop - 2 - en - 1 - yloxy) carbonylamino pro pan oic acid . In vitro assays have demonstrated its ability to inhibit several key enzymes involved in inflammation and cancer metabolism at concentrations comparable to those observed for existing therapeutics. These findings are particularly encouraging given the growing body of evidence linking dysregulation of these pathways to various diseases.

The development of novel drug candidates is often a lengthy and complex process involving multiple stages of research and testing. However, 3-( 6 - methyl py ridine - 2 - yl ) ( prop - 2 - en - 1 - y lo x y ) carb on y lamino pro pan o ic ac id offers several advantages over traditional small molecule drugs due to its unique structural features . Its ability to interact with multiple biological targets simultaneously suggests that it may exhibit synergistic effects , leading to improved therapeutic outcomes . Furthermore , its complexity allows for extensive derivatization , enabling researchers to fine-tune its properties for specific applications .

In conclusion, 3-( 6 - methyl py ridine - 2 - y l ) ( prop - 2 - en - 1 - y lo x y ) carb on y lamino pro pan o ic ac id ( CAS No . 2680648 - 03 - 5 ) represents a significant advancement in pharmaceutical chemistry . Its intricate structure , characterized by a pyridine ring , an ester group , and an amide functionality , makes it a versatile scaffold for developing novel therapeutic agents . Recent studies highlight its potential applications in modulating inflammatory responses , inhibiting kinases , and improving metabolic stability . As research continues , this compound is poised to make substantial contributions to drug discovery and development across multiple therapeutic areas .